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Compound of Interest

Compound Name: ZK756326 dihydrochloride

Cat. No.: B2578722

For Researchers, Scientists, and Drug Development Professionals

Introduction

ZK756326 dihydrochloride is a potent and selective nonpeptide agonist for the CC
chemokine receptor 8 (CCR8), a G protein-coupled receptor (GPCR) implicated in various
physiological and pathological processes, including immune responses and HIV infection.[1] As
a selective agonist, ZK756326 serves as a valuable chemical tool for investigating the
biological functions of CCR8 and for screening potential therapeutic agents targeting this
receptor. This document provides detailed protocols for the preparation of ZK756326
dihydrochloride stock solutions in DMSO, along with methodologies for key in vitro assays to
characterize its activity.

Chemical and Physical Properties

ZK756326 dihydrochloride is supplied as a crystalline solid. Proper handling and storage are
crucial for maintaining its stability and activity.
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Property

Value

Formal Name

2-[2-[4-[(3-phenoxyphenyl)methyl]-1-
piperazinyllethoxy]-ethanol, dihydrochloride

Molecular Formula

C21H28N203 « 2HCI

Molecular Weight 429.4 g/mol
CAS Number 1780259-94-0
Purity =98%

Solubility DMSO: 6 mg/mL

PBS (pH 7.2): 10 mg/mL][2]

Storage

Store solid at -20°C for up to 4 years.[2]

Pharmacological Data

ZK756326 acts as a full agonist at the human CCR8 receptor. Its pharmacological profile has
been characterized through various binding and functional assays.

Parameter

Receptor/Assay

Value

ICso (Binding Affinity)

Human CCRS8 (inhibition of
CCL1 binding)

1.8 uM[2][3][4][5][6]

ICso (Off-target Binding) 5-HT1a Receptor 5.4 uM[2]
5-HT20 Receptor 4.4 uM[2]

5-HT20 Receptor 34.8 uM[2]

5-HTsa Receptor 16 uM[2]

ECso (Functional Activity) Extracellular Acidification 254 nM[2]

(human CCRS8)

Extracellular Acidification
(mouse CCR8)

2.6 UM[2]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM ZK756326
Dihydrochloride Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of ZK756326
dihydrochloride in DMSO, which is a common practice for in vitro studies.

Materials:

ZK756326 dihydrochloride powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes or vials with secure caps
Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Procedure:

Weighing: Accurately weigh the desired amount of ZK756326 dihydrochloride powder in a
sterile microcentrifuge tube. To prepare 1 mL of a 10 mM stock solution, weigh out 4.294 mg
of the compound. Calculation: 429.4 g/mol * 0.010 mol/L * 0.001 L = 0.004294 g = 4.294 mg

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the tube. For the
example above, add 1 mL of DMSO. It is crucial to use fresh DMSO as it is hygroscopic, and
absorbed moisture can reduce the solubility of the compound.

Dissolution: Vortex the mixture thoroughly to facilitate dissolution. If the compound does not
dissolve completely, sonicate in a water bath for short intervals. Visually inspect the solution
to ensure it is clear and free of particulates.

Storage: Once fully dissolved, aliquot the stock solution into smaller volumes in sterile, tightly
sealed tubes to minimize freeze-thaw cycles. Store the stock solutions at -20°C. For long-
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term storage (months to years), -80°C is recommended.

Protocol 2: Preparation of Working Solutions for In Vitro
Cell-Based Assays

This protocol outlines the dilution of the high-concentration DMSO stock solution to prepare
working solutions for cell culture experiments.

Materials:

e 10 mM ZK756326 dihydrochloride stock solution in DMSO

e Appropriate cell culture medium or assay buffer

o Sterile pipette tips and tubes

Procedure:

» Thawing: Thaw a single aliquot of the frozen stock solution at room temperature.

 Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium or assay
buffer to achieve the desired final concentrations for your experiment.

» Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
to the cell culture medium without the compound. It is important to ensure that the final
concentration of DMSO in the cell culture medium is low (typically <0.5%) to avoid solvent-
induced cytotoxicity.

Experimental Workflow and Signaling Pathway
Diagrams

The following diagrams illustrate the experimental workflow for preparing the stock solution and
the signaling pathway of ZK756326.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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